Cas no 2034344-09-5 (1-benzyl-N-[2-(pyridin-3-yl)ethyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-benzyl-N-[2-(pyridin-3-yl)ethyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2034344-09-5
• MF: C₂₂H₂₀N₆O
• MW: 384.43380355835
• CID: 5406894
• Update Time: 2025-08-04

1-benzyl-N-[2-(pyridin-3-yl)ethyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(Phenylmethyl)-5-(4-pyridinyl)-N-[2-(3-pyridinyl)ethyl]-1H-1,2,3-triazole-4-carboxamide
• 1-benzyl-N-[2-(pyridin-3-yl)ethyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C22H20N6O/c29-22(25-14-8-17-7-4-11-24-15-17)20-21(19-9-12-23-13-10-19)28(27-26-20)16-18-5-2-1-3-6-18/h1-7,9-13,15H,8,14,16H2,(H,25,29)
• InChI Key： MLTBLSFMOHGFHS-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C(C2C=CN=CC=2)=C(C(NCCC2=CC=CN=C2)=O)N=N1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.99±0.46(Predicted)

Additional information on 1-benzyl-N-[2-(pyridin-3-yl)ethyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Analysis of 1-benzyl-N-[2-(pyridin-3-yl)ethyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2034344-09-5)

The compound 1-benzyl-N-[2-(pyridin-3-yl)ethyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2034344-09-5) is a highly specialized heterocyclic molecule that has garnered significant attention in medicinal chemistry and drug discovery. Its unique structure, featuring a 1,2,3-triazole core linked to pyridine and benzyl groups, makes it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition, cancer therapeutics, and neurodegenerative disease research.

One of the most intriguing aspects of 1-benzyl-N-[2-(pyridin-3-yl)ethyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide is its molecular docking capabilities. Recent studies suggest that its pyridinyl and triazole moieties enable strong interactions with protein binding sites, particularly in ATP-competitive inhibitors. This has led to increased interest in its role as a small molecule modulator for enzymes involved in cell signaling. The compound’s CAS No. 2034344-09-5 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

In the context of drug design, 1-benzyl-N-[2-(pyridin-3-yl)ethyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide exemplifies the growing trend of fragment-based drug discovery. Its modular structure allows for easy derivatization, making it a versatile scaffold for optimizing pharmacokinetic properties. Scientists are also exploring its potential in PROTACs (Proteolysis Targeting Chimeras), a cutting-edge approach in targeted protein degradation. The compound’s logP and solubility profiles are key factors under investigation, as they influence its bioavailability and blood-brain barrier penetration.

Another hot topic linked to CAS No. 2034344-09-5 is its role in chemoinformatics and AI-driven drug discovery. With the rise of machine learning in pharmaceutical research, this compound has been featured in several QSAR (Quantitative Structure-Activity Relationship) models. Its structural features align well with deep learning algorithms used to predict binding affinities and off-target effects. This synergy between experimental and computational approaches highlights its importance in modern preclinical development.

From a synthetic chemistry perspective, the preparation of 1-benzyl-N-[2-(pyridin-3-yl)ethyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide often involves click chemistry strategies, particularly the Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This method is favored for its high yield and selectivity, which are critical for scaling up production. The compound’s NMR and HPLC characterization data are widely documented, aiding in quality control for research-grade applications.

Given the increasing demand for selective kinase inhibitors, 1-benzyl-N-[2-(pyridin-3-yl)ethyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide is also being studied for its potential in personalized medicine. Its ability to target specific tyrosine kinases without significant cytotoxicity makes it a candidate for combination therapies in oncology. Furthermore, its metabolic stability is a subject of ongoing ADME (Absorption, Distribution, Metabolism, Excretion) research.

In summary, 1-benzyl-N-[2-(pyridin-3-yl)ethyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2034344-09-5) represents a multifaceted tool in contemporary drug development. Its applications span biochemical assays, computational modeling, and therapeutic innovation, positioning it at the forefront of pharmaceutical science. As research progresses, this compound is likely to play a pivotal role in addressing unmet medical needs.